3-[2-(1-adamantyl)-2-oxoethyl]-5-bromo-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C21H24BrNO3
• Molecular Weight: 418.3 g/mol
• IUPAC Name: 3-[2-(1-adamantyl)-2-oxoethyl]-5-bromo-3-hydroxy-1-methylindol-2-one
• InChI: InChI=1S/C21H24BrNO3/c1-23-17-3-2-15(22)7-16(17)21(26,19(23)25)11-18(24)20-8-12-4-13(9-20)6-14(5-12)10-20/h2-3,7,12-14,26H,4-6,8-11H2,1H3
• InChI Key: BFQXOPWEFAFFTM-UHFFFAOYSA-N
• SMILES: CN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C34CC5CC(C3)CC(C5)C4)O

Description

3-[2-(1-adamantyl)-2-oxoethyl]-5-bromo-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one, commonly known as BRD-9424, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases.

Mechanism of Action

BRD-9424 inhibits the activity of BET proteins by binding to their bromodomains, which are responsible for recognizing acetylated lysine residues on histones. By inhibiting the activity of BET proteins, BRD-9424 can modulate the expression of genes that are involved in various cellular processes, such as proliferation and differentiation.
Biochemical and Physiological Effects
BRD-9424 has been shown to have potent anti-proliferative effects in cancer cells. It has also been shown to modulate the expression of genes involved in the immune response, making it a potential therapeutic agent for autoimmune disorders. In addition, BRD-9424 has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of BRD-9424 is its high potency and selectivity for BET proteins. This makes it a valuable tool for studying the role of BET proteins in various cellular processes. However, one limitation of BRD-9424 is its relatively short half-life, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for research on BRD-9424. One area of interest is the development of more potent and selective inhibitors of BET proteins. Another area of interest is the identification of biomarkers that can predict response to BET inhibitors. Additionally, the combination of BET inhibitors with other therapies, such as chemotherapy or immunotherapy, is an area of active investigation.
Conclusion
In conclusion, BRD-9424 is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. Its mechanism of action involves the inhibition of BET proteins, which are involved in the regulation of gene expression. BRD-9424 has shown promising results in preclinical studies, and there are several future directions for research on this compound.

Synthesis Methods

BRD-9424 can be synthesized using a multistep process starting from commercially available starting materials. The synthesis involves the formation of key intermediates, which are then coupled to form the final product. The process has been optimized to provide high yields and purity of BRD-9424.

Scientific Research Applications

BRD-9424 has been studied for its potential therapeutic applications in various diseases, such as cancer and autoimmune disorders. It has been shown to inhibit the activity of bromodomain and extra-terminal (BET) proteins, which are involved in the regulation of gene expression. BET proteins have been implicated in the development and progression of various diseases, making them attractive targets for drug development.